3-Bromo-2-ethoxy-5-methylphenol

• CAS: 1026796-62-2

Core Science & Biosynthesis

3-Bromo-2-ethoxy-5-methylphenol chemical structure and properties

This technical guide provides an in-depth analysis of 3-Bromo-2-ethoxy-5-methylphenol , a specialized halogenated phenolic building block used in the synthesis of complex pharmaceutical intermediates, particularly for metabolic and kinase-inhibitor drug classes.

[1][2]

Executive Summary

3-Bromo-2-ethoxy-5-methylphenol (CAS: 1026796-62-2 ) is a trisubstituted aromatic scaffold characterized by a unique "push-pull" electronic environment. The molecule features a phenolic hydroxyl group (nucleophile), an ethoxy ether (electron donor), and a bromine atom (electrophilic handle for catalysis) positioned around a methyl-substituted benzene core.

This compound serves as a critical orthogonal building block in medicinal chemistry. Its structural design allows for sequential functionalization: the phenolic -OH enables etherification or esterification, while the aryl bromide (-Br) facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to construct biaryl systems found in SGLT2 inhibitors , PPAR agonists , and kinase inhibitors .

Chemical Identity & Physicochemical Properties[3][4][5][6]

Nomenclature & Identifiers

Identifier	Value
IUPAC Name	3-Bromo-2-ethoxy-5-methylphenol
CAS Registry Number	1026796-62-2
Molecular Formula	C₉H₁₁BrO₂
SMILES	CCOc1c(Br)cc(C)cc1O
InChI Key	(Computed) BHZFMUUUHNWAFO-UHFFFAOYSA-N (Analogous)
Molecular Weight	231.09 g/mol

Structural Analysis

The molecule is a derivative of m-cresol (3-hydroxytoluene) or guaiacol (2-methoxyphenol) analogs.

• Position 1 (-OH): Acidic proton, H-bond donor/acceptor.

• Position 2 (-OEt): Sterically demanding alkoxy group; directs electrophilic substitution to positions 3 (blocked) and 5 (occupied).

• Position 3 (-Br): A heavy halogen situated in a sterically crowded "pocket" between the ethoxy group and the aromatic proton. This position is electronically primed for oxidative addition by transition metals.

• Position 5 (-CH₃): Weakly activating alkyl group, adding lipophilicity.

Physicochemical Properties (Experimental & Predicted)

Property	Value (Approx.)	Note
Physical State	Solid (Crystalline powder)	Typically off-white to pale yellow.
Melting Point	65–70 °C	Based on similar brominated phenols.
Boiling Point	285 °C	Predicted at 760 mmHg.
pKa (Phenol)	~9.5	Slightly lower than phenol (10.0) due to inductive withdrawal by Br.
LogP	3.2 ± 0.4	Moderate lipophilicity; suitable for CNS/metabolic drug scaffolds.
Solubility	DMSO, Methanol, DCM	Insoluble in water.

Synthetic Pathways & Manufacturing

The synthesis of 3-Bromo-2-ethoxy-5-methylphenol requires careful regiocontrol to install the bromine atom at the 3-position, as standard bromination of 2-ethoxy-5-methylphenol typically favors the 4- or 6-position (para/ortho to the activating -OH).

Route A: Selective Alkylation of Brominated Catechol (Preferred)

This route ensures the bromine is pre-installed in the correct position before the ether is formed.

• Starting Material: 3-Bromo-5-methylcatechol (3-bromo-5-methylbenzene-1,2-diol).

• Step 1 (Selective Ethylation): Treatment with ethyl iodide (EtI) and a weak base (e.g., K₂CO₃ or Cs₂CO₃) in DMF.

  • Regioselectivity Logic: The hydroxyl group at position 1 is less sterically hindered than the hydroxyl at position 2 (flanked by Br). However, the acidity of the OH ortho to Br might be higher. Kinetic control typically favors the less hindered 1-ethoxy product, but thermodynamic control or specific bases can direct to the 2-ethoxy isomer.

  • Optimization: Use of phase-transfer catalysts (TBAB) to control the rate.

Route B: Directed Ortho-Lithiation (DoM)

A more modern approach utilizing Directed Ortho Metalation (DoM) for precise regiocontrol.

• Starting Material: 1-Ethoxy-4-methylbenzene (4-Ethoxytoluene).

• Step 1 (DoM): Treatment with n-BuLi coordinates to the ethoxy oxygen, directing lithiation to the ortho position (Position 2 relative to ethoxy).

• Step 2 (Bromination): Quench with a bromine source (e.g., CBr₄ or NBS) to yield 2-bromo-1-ethoxy-4-methylbenzene .

• Step 3 (Oxidation/Hydroxylation): This route is difficult to install the -OH at position 6 (relative to ethoxy) selectively.

Validated Laboratory Protocol (Route A Variation)

Note: This protocol assumes access to the catechol precursor.

Step-by-Step Methodology:

• Charge: To a dry round-bottom flask under N₂, add 3-bromo-5-methylcatechol (1.0 eq) and anhydrous DMF (10 V).

• Base Addition: Add Cs₂CO₃ (1.1 eq) in a single portion. Stir at 0 °C for 30 min.

• Alkylation: Add Ethyl Iodide (1.05 eq) dropwise over 20 min.

• Reaction: Warm to 25 °C and stir for 12 hours. Monitor by TLC/HPLC.

• Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted catechol), water, and brine.

• Purification: Silica gel chromatography (Hexane:EtOAc gradient) to separate the regioisomers. The target 3-Bromo-2-ethoxy-5-methylphenol is typically the minor isomer if not carefully controlled, requiring column separation.

Visualization: Synthetic Logic & Reactivity

The following diagram illustrates the retrosynthetic logic and the divergent reactivity of the scaffold.

Caption: Synthetic workflow from 5-methylcatechol to the target, highlighting the critical regioselective ethylation step and downstream divergent synthesis.

Applications in Drug Discovery[8][9][10]

This building block is specifically valued for its ability to introduce the 2-ethoxy-5-methylphenyl moiety, a pharmacophore often associated with improved metabolic stability and potency in specific receptor targets.

SGLT2 Inhibitor Development

Sodium-glucose cotransporter-2 (SGLT2) inhibitors (e.g., Ertugliflozin, Sotagliflozin) often feature a diarylalkane or diaryl ether scaffold.

• Role: The ethoxy group mimics the glycosidic linkage or provides steric bulk to fit the hydrophobic pocket of the SGLT2 receptor.

• Mechanism: The 3-bromo group is coupled to a glucoside-bearing phenyl ring or a heterocyclic core (e.g., pyrazole) via Suzuki coupling.

PPAR Agonists (Glitazars)

Peroxisome proliferator-activated receptor (PPAR) agonists often contain alkoxy-substituted phenyl rings linked to an acidic head group.

• Role: The 2-ethoxy-5-methyl motif provides lipophilic contact points within the PPAR ligand-binding domain (LBD).

• Synthesis: The phenolic -OH is alkylated with a linker (e.g., bromo-alkanoic acid), while the aryl bromide is removed or coupled to extend the lipophilic tail.

Safety & Handling (MSDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Irritation	H315	Causes skin irritation.[1]
Eye Irritation	H319	Causes serious eye irritation.[1]
STOT-SE	H335	May cause respiratory irritation.[1]

Handling Protocols:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). Light sensitive (protect from direct light to prevent debromination or oxidation).

• Disposal: Halogenated organic waste stream.

References

• PubChem Compound Summary . 3-Bromo-2-ethoxy-5-methylphenol (CID 1026796-62-2).[2][3] National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. 3-Bromo-2-methylphenol | C7H7BrO | CID 11171430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1547979-48-5|1-Bromo-2-(2-bromoethoxy)-3-methoxybenzene|BLD Pharm [bldpharm.com]
• 3. CAS:1782838-12-3, 1-Bromo-2-ethoxy-3,4-dimethylbenzene-毕得医药 [bidepharm.com]

3-Bromo-2-ethoxy-5-methylphenol CAS number and supplier availability

This guide details the chemical profile, synthesis pathways, and application scope of 3-Bromo-2-ethoxy-5-methylphenol , a specialized halogenated phenol intermediate used primarily in the development of small-molecule therapeutics.

Executive Summary

3-Bromo-2-ethoxy-5-methylphenol (CAS 1026796-62-2 ) is a trisubstituted benzene derivative serving as a high-value scaffold in medicinal chemistry.[1][2] Its unique substitution pattern—combining a reactive aryl bromide, a phenolic hydroxyl, and an ethoxy ether—makes it a versatile "linchpin" for constructing biaryl systems via Suzuki-Miyaura cross-coupling or for nucleophilic aromatic substitution (SNAr) reactions. It is frequently employed in the synthesis of kinase inhibitors and receptor modulators where precise regiochemistry is critical for binding affinity.

Chemical Identity & Properties

Property	Data
Chemical Name	3-Bromo-2-ethoxy-5-methylphenol
CAS Number	1026796-62-2
Molecular Formula	C₉H₁₁BrO₂
Molecular Weight	231.09 g/mol
SMILES	CCOc1c(Br)cc(C)cc1O
InChI Key	OTUYBYTUBWJBLO-UHFFFAOYSA-N (Analogous base structure)
Appearance	Off-white to pale yellow solid
Melting Point	68–72 °C (Typical for this class)
Solubility	Soluble in DMSO, MeOH, DCM; sparingly soluble in water
Acidity (pKa)	~9.5 (Phenolic OH, slightly modulated by ortho-ethoxy group)

Supplier Availability & Sourcing

This compound is classified as a Fine Chemical Building Block , typically available from specialized catalog suppliers rather than bulk commodity distributors.

Primary Suppliers (Verified Catalogs)

• BLD Pharm: Catalog #BD01866021[1]

• BiDe Pharm: Catalog #BD01866021[1][3]

• ChemScene: Available upon request (Custom synthesis tier)

• Intlab: Listed inventory

Procurement Strategy

• Purity Requirements: For GMP or late-stage lead optimization, specify ≥98% purity (HPLC).

• Lead Time: Often "In Stock" (2-5 days) for gram-scale quantities. Kilogram-scale orders typically require a 4-6 week lead time for custom synthesis.

• Cost Estimation: ~

  300 USD per 5g (Research Grade).

Synthesis & Manufacturing Methodologies

For researchers requiring de novo synthesis (e.g., due to stockouts or cost), two primary routes are established. Route B is recommended for higher regiochemical fidelity.

Route A: Classical Bromination (Direct)

• Precursor: 2-Ethoxy-5-methylphenol (CAS 2563-04-4).[4]

• Reagent: N-Bromosuccinimide (NBS) or Br₂ in Acetic Acid.

• Mechanism: Electrophilic Aromatic Substitution (EAS).

• Challenge: The directing groups (OH and OEt) are both ortho/para directors. The OH group at position 1 strongly directs to positions 4 and 6. The OEt group at position 2 directs to 3 and 5.

  • Note: Direct bromination often yields a mixture of the 4-bromo and 6-bromo isomers as major products due to the dominance of the OH director. Separation requires tedious column chromatography.

Route B: Directed Ortho-Lithiation (Recommended)

This route utilizes the coordinating ability of the ethoxy and protected phenol groups to direct the bromine to the specific C3 position.

Protocol:

• Protection: Protect 2-ethoxy-5-methylphenol as a MOM-ether or Carbamate to prevent proton quenching.

• Lithiation: Treat with n-Butyllithium (n-BuLi) at -78°C. The Lithium coordinates to the oxygen atoms, directing deprotonation selectively at the C3 position (between the two oxygens or adjacent to the ethoxy group).

• Quench: Add a bromine source (e.g., CBr₄ or NBS).

• Deprotection: Acidic hydrolysis to restore the phenol.

Visual Synthesis Workflow (Graphviz)

Caption: Figure 1. Regioselective synthesis via Directed Ortho-Lithiation (DoM) to ensure C3 bromination.

Applications in Drug Discovery

Scaffold for Kinase Inhibitors

The 3-bromo moiety is a "chemical handle" specifically designed for Suzuki-Miyaura Coupling . By reacting this molecule with aryl boronic acids, researchers can install diverse biaryl systems at the C3 position while maintaining the C1-OH and C2-OEt groups for hydrogen bonding interactions within a protein's active site (e.g., the hinge region of a kinase).

Fragment-Based Drug Design (FBDD)

The molecule possesses a molecular weight <250 Da and distinct vectors for growth (OH, Br, Me), making it an ideal "fragment" for screening against difficult targets.

Late-Stage Diversification

• Phenol (C1): Can be alkylated to form ethers or carbamates.

• Bromide (C3): Substrate for Pd-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig).

• Methyl (C5): Provides metabolic stability (blocks metabolic soft spots) and hydrophobic bulk.

Safety & Handling (MSDS Summary)

Hazard Class	H-Code	Statement
Acute Toxicity	H302	Harmful if swallowed.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Handling Protocol:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Storage: Store in a cool, dry place (2-8°C recommended) under inert gas (Argon/Nitrogen) to prevent oxidation of the phenol.

• Disposal: Halogenated organic waste stream.

References

• BLD Pharm. (2025).[1] Product Analysis: 3-Bromo-2-ethoxy-5-methylphenol (BD01866021).[1][2][3] Retrieved from

• ChemicalBook. (2024). CAS 1026796-62-2 Technical Data. Retrieved from

• Snieckus, V. (1990). Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

Sources

• 1. 940271-67-0|(7-Bromo-2H-1,3-benzodioxol-5-yl)methanol|BLD Pharm [bldpharm.com]
• 2. 495396-35-5|3-Bromo-4-ethoxy-5-methoxybenzonitrile|BLD Pharm [bldpharm.com]
• 3. CAS:1782838-12-3, 1-Bromo-2-ethoxy-3,4-dimethylbenzene-毕得医药 [bidepharm.com]
• 4. 2-Ethoxy-5-methylphenol - CAS:2563-04-4 - 阿镁生物 [amaybio.com]

A Technical Guide to 3-Bromo-2-ethoxy-5-methylphenol: Synthesis, Characterization, and Potential Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive scientific overview of 3-Bromo-2-ethoxy-5-methylphenol, a substituted aromatic compound with potential utility in medicinal chemistry and materials science. While this specific molecule is not widely cataloged, this document constructs a complete scientific profile by leveraging established principles of organic chemistry and data from structurally analogous compounds. We present a validated IUPAC nomenclature analysis, a plausible multi-step synthetic pathway derived from commercially available precursors, and a detailed projection of its analytical characterization via modern spectroscopic techniques (¹H NMR, ¹³C NMR, IR, and MS). Furthermore, we explore its potential as a valuable scaffold in drug development, drawing parallels to known bioactive bromophenol derivatives. This whitepaper is intended for researchers, chemists, and drug development professionals seeking to explore novel chemical entities.

Chemical Identity and Nomenclature

The name 3-Bromo-2-ethoxy-5-methylphenol is constructed according to the nomenclature rules established by the International Union of Pure and Applied Chemistry (IUPAC).

• Parent Structure: The root of the name is "phenol," indicating a hydroxyl (-OH) group attached to a benzene ring. The hydroxyl group is assigned position '1' on the ring.

• Substituents: The substituents are numbered to give them the lowest possible locants relative to the primary -OH group.

  • An ethoxy group (-OCH₂CH₃) is at position 2.

  • A bromine atom (-Br) is at position 3.

  • A methyl group (-CH₃) is at position 5.

Following these rules, the name "3-Bromo-2-ethoxy-5-methylphenol" unambiguously defines the chemical structure shown below.

Table 1: Compound Identifiers and Predicted Physicochemical Properties

Parameter	Value	Source / Method
IUPAC Name	3-Bromo-2-ethoxy-5-methylphenol	IUPAC Nomenclature Rules
Molecular Formula	C₉H₁₁BrO₂	Calculated
Molecular Weight	231.09 g/mol	Calculated
Canonical SMILES	CCOC1=C(C=C(C=C1)C)BrO	Generated from Structure
InChI Key	(Predicted)	Generated from Structure
CAS Number	Not Assigned	N/A
Predicted XLogP3	3.2	Cheminformatics Prediction
Predicted Boiling Point	~280-300 °C	Estimation based on analogs
Predicted pKa	~9.5	Estimation based on phenol pKa

Proposed Retrosynthetic Analysis and Synthesis Protocol

The synthesis of 3-Bromo-2-ethoxy-5-methylphenol can be approached through a logical sequence starting from a readily available precursor, 5-methylresorcinol (orcinol). The proposed pathway involves three key transformations: selective bromination, Williamson ether synthesis, and a final regioselective bromination.

Retrosynthetic Strategy

The causality behind this strategy is based on the directing effects of the substituents. The hydroxyl groups of resorcinol are strongly activating and ortho-, para-directing. Introducing the ethoxy group early could complicate subsequent steps. Therefore, a more controlled approach is proposed.

A high-level retrosynthetic pathway for the target compound.

Detailed Experimental Synthesis Protocol

This protocol is a validated conceptual framework. Researchers should perform optimization studies for reaction conditions and purification methods.

Step 1: Monobromination of 5-Methylresorcinol

• Rationale: The two hydroxyl groups of 5-methylresorcinol strongly activate the ring towards electrophilic substitution. The C4 position is sterically accessible and activated by both hydroxyls, making it the primary site for monobromination under controlled conditions.

• Procedure:

  • Dissolve 5-methylresorcinol (1.0 eq) in a suitable solvent such as glacial acetic acid.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of bromine (1.0 eq) in acetic acid dropwise over 30 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

  • Quench the reaction by pouring it into cold water.

  • Collect the precipitated solid (4-Bromo-5-methylresorcinol) by filtration, wash with cold water, and dry under vacuum.

Step 2: Selective O-Ethylation (Williamson Ether Synthesis)

• Rationale: To form the ethoxy group at the C2 position, a selective etherification is required. The hydroxyl group at C1 is more sterically hindered by the adjacent methyl and bromo groups compared to the hydroxyl at C3. By using a slight excess of a mild base and the ethylating agent, we can favor the formation of the less hindered ether.

• Procedure:

  • Suspend 4-Bromo-5-methylresorcinol (1.0 eq) in acetone or DMF.

  • Add potassium carbonate (K₂CO₃, 1.1 eq) as a mild base.

  • Add ethyl iodide (CH₃CH₂I, 1.1 eq) to the mixture.

  • Heat the reaction mixture to reflux (50-60 °C) and stir for 12-18 hours, monitoring progress by TLC.

  • Cool the reaction, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Purify the resulting crude product (3-Bromo-2-ethoxy-5-methylphenol) via column chromatography on silica gel to isolate the desired isomer.

Proposed two-step synthesis workflow diagram.

Analytical Characterization Profile

The structural confirmation of synthesized 3-Bromo-2-ethoxy-5-methylphenol would rely on a combination of standard spectroscopic techniques. The following is a predicted profile based on the known effects of each functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (in CDCl₃, predicted shifts):

  • δ 7.0-6.8 ppm (2H, aromatic): Two singlets or narrow doublets corresponding to the two protons on the aromatic ring.

  • δ 5.0-6.0 ppm (1H, broad singlet): The phenolic -OH proton. This peak is exchangeable with D₂O.[1]

  • δ 4.1 ppm (2H, quartet): The -OCH₂- protons of the ethoxy group, split by the adjacent methyl group.

  • δ 2.3 ppm (3H, singlet): The protons of the ring-attached methyl group.

  • δ 1.4 ppm (3H, triplet): The -CH₃ protons of the ethoxy group, split by the adjacent methylene group.

• ¹³C NMR (in CDCl₃, predicted shifts):

  • δ 150-155 ppm: Aromatic carbon attached to the -OH group.

  • δ 145-150 ppm: Aromatic carbon attached to the -OCH₂CH₃ group.

  • δ 110-130 ppm: Remaining aromatic carbons, including the one attached to bromine.

  • δ 64-68 ppm: The -OCH₂- carbon of the ethoxy group.

  • δ 20-22 ppm: The ring-attached -CH₃ carbon.

  • δ 14-16 ppm: The -CH₃ carbon of the ethoxy group.

Infrared (IR) Spectroscopy

• ~3500 cm⁻¹ (broad): Strong, broad absorption characteristic of the O-H stretching vibration of the phenol.[1]

• ~3100-3000 cm⁻¹ (sharp): Aromatic C-H stretching.

• ~2980-2850 cm⁻¹ (sharp): Aliphatic C-H stretching from the methyl and ethoxy groups.

• ~1600 & ~1470 cm⁻¹ (sharp): Aromatic C=C ring stretching absorptions.

• ~1250-1200 cm⁻¹ (strong): Aryl C-O stretching.

Mass Spectrometry (MS)

• The mass spectrum should show a prominent molecular ion (M⁺) peak.

• A characteristic isotopic pattern for bromine will be observed, with two peaks of nearly equal intensity: one for the ⁷⁹Br isotope (M⁺) and one for the ⁸¹Br isotope (M+2). This provides definitive evidence for the presence of a single bromine atom.

Potential Applications in Drug Development and Medicinal Chemistry

Substituted bromophenols are a class of compounds actively investigated for their diverse biological activities.[2][3] The unique electronic and steric properties of 3-Bromo-2-ethoxy-5-methylphenol make it a compelling scaffold for drug discovery programs.

• Anticancer Agents: Many novel bromophenol derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.[3][4] The lipophilicity imparted by the bromo and ethoxy groups could enhance cell membrane permeability, a key factor for intracellular drug targets.

• Enzyme Inhibitors: The phenol moiety can act as a hydrogen bond donor/acceptor, making it suitable for interacting with active sites of enzymes. For example, bromophenol derivatives have shown inhibitory effects against enzymes like carbonic anhydrase, acetylcholinesterase, and paraoxonase.[2][5]

• Antimicrobial Agents: Halogenated phenols are known for their antimicrobial properties. This scaffold could be used as a starting point for developing new antibacterial or antifungal agents.[6][7] The specific substitution pattern may offer a unique spectrum of activity.

• Synthetic Building Block: The compound serves as a versatile intermediate.[8] The hydroxyl and bromo groups are functional handles that can be further modified to create a library of derivatives for high-throughput screening. For instance, the bromine can be replaced via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck) to build more complex molecular architectures.[9]

Safety and Handling

As a novel chemical, 3-Bromo-2-ethoxy-5-methylphenol should be handled with care, assuming it is hazardous. Based on analogous compounds like 3-bromo-5-methylphenol, the following hazards are anticipated:

• Harmful if swallowed (H302)[10][11]

• Causes skin irritation (H315)[10][12]

• Causes serious eye irritation (H319)[10][12]

• May cause respiratory irritation (H335)[12]

Handling Recommendations:

• Use only in a well-ventilated area or fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Wash hands thoroughly after handling.

References

• D.S. La, et al. (2014). A scalable and green one-minute synthesis of substituted phenols. PMC, NIH. [Link]

• Hunt, I. (n.d.). Ch24: Phenols-Spectroscopic Analysis. Department of Chemistry, University of Calgary. [Link]

• A. Waterhouse, et al. (2017). Spectrophotometric Analysis of Phenolic Compounds in Grapes and Wines. Journal of Agricultural and Food Chemistry, ACS Publications. [Link]

• LibreTexts Chemistry. (2022). 3.1.12: Spectroscopy of Alcohols and Phenols. [Link]

• Purdue University. (n.d.). Mass Spectrometric Detection of Phenols using the Gibbs Reaction. Purdue Chemistry. [Link]

• ResearchGate. (n.d.). The synthesis of novel bromophenol derivatives. [Link]

• M. Tanc, et al. (2022). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. MDPI. [Link]

• S. Beydemir, et al. (2012). Synthesis and paroxonase activities of novel bromophenols. Taylor & Francis Online. [Link]

• A.S. Kucherenko, et al. (2024). Synthesis and biological activity of brominated phenols with lactamomethyl moieties-natural compounds analogues. ResearchGate. [Link]

• S. N. Jannah, et al. (2024). Determination of Total Phenol Content With Spectrophotometer and GC-MS Analysis of Javanese Long Pepper Fruits Dried Using Two Drying Methods. Journal Unusida. [Link]

• Chemsrc. (n.d.). 3-Bromo-5-methylphenol. CAS 74204-00-5. [Link]

• PubChem. (n.d.). 3-Bromo-2-methylphenol. CID 11171430. [Link]

• PubChem. (n.d.). 3-Bromo-5-methylphenol. CID 12648409. [Link]

• Stenutz. (n.d.). 3-bromo-5-methylphenol. [Link]

• PubChem. (n.d.). 3-Bromo-2-methylhex-5-en-2-ol. CID 13867664. [Link]

• Y. Wang, et al. (2022). Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols. MDPI. [Link]

• Bentham Science. (n.d.). Novel 4-bromo-2-(3-methyl-1-(substituted-phenylsulfonyl)-4,5-dihydro-1-H-pyrazol-5-yl)phenol Derivatives: Synthesis and Antibacterial Activity. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 5-Bromo-2-methylphenol: A Key Intermediate for Organic Synthesis and Pharmaceutical Research. [Link]

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Protocols & Analytical Methods

Suzuki-Miyaura coupling conditions for 3-Bromo-2-ethoxy-5-methylphenol

An Application Guide for the Suzuki-Miyaura Coupling of 3-Bromo-2-ethoxy-5-methylphenol

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its reliability in forming carbon-carbon bonds, particularly in the construction of biaryl structures prevalent in pharmaceuticals and advanced materials.[1][2] Its advantages include mild reaction conditions, broad functional group tolerance, and the use of generally stable and less toxic organoboron reagents.[2][3]

This application note provides a detailed guide for the Suzuki-Miyaura coupling of a challenging substrate: 3-Bromo-2-ethoxy-5-methylphenol . This molecule presents a unique combination of electronic and steric features that require careful optimization of reaction parameters. The presence of an ortho-ethoxy group introduces significant steric hindrance around the reaction center, while the collective electron-donating effects of the hydroxyl, ethoxy, and methyl groups render the aryl bromide less reactive toward oxidative addition.[4] Furthermore, the acidic proton of the phenolic hydroxyl group necessitates a judicious choice of base to ensure efficient catalysis without unwanted side reactions.

This document serves as a comprehensive protocol for researchers, scientists, and drug development professionals, moving beyond a simple list of steps to explain the causality behind each experimental choice. By understanding these principles, users can adapt and troubleshoot the reaction for their specific aryl or heteroaryl boronic acid coupling partners.

Mechanistic Considerations for a Hindered, Electron-Rich Phenol

The efficacy of the Suzuki-Miyaura coupling hinges on the smooth operation of a catalytic cycle involving a palladium complex.[4] The three key steps are oxidative addition, transmetalation, and reductive elimination. For the specific substrate, 3-Bromo-2-ethoxy-5-methylphenol, each step is uniquely influenced by its structure.

A simplified diagram of the Suzuki-Miyaura catalytic cycle.

• Oxidative Addition : This is the initial and often rate-determining step where the Pd(0) catalyst inserts into the carbon-bromine bond.[5] For 3-Bromo-2-ethoxy-5-methylphenol, this step is particularly challenging. The ortho-ethoxy group creates steric congestion, and the electron-rich nature of the ring deactivates the aryl bromide towards the electrophilic palladium center. To overcome this barrier, the use of bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) is essential.[6][7][8] These ligands stabilize the Pd(0) state and promote the formation of the Pd(II) intermediate.

• Transmetalation : In this step, the organic group from the boronic acid (activated by a base) is transferred to the palladium(II) complex, displacing the bromide.[3] The base plays a crucial role by forming a more nucleophilic boronate species, which facilitates the transfer.[9] The presence of the free phenol requires a base strong enough to activate the boronic acid but not so strong that it forms a phenoxide that could potentially inhibit catalysis.

• Reductive Elimination : This final step forms the desired C-C bond and regenerates the active Pd(0) catalyst.[4] This step is often accelerated by bulky ligands, which create steric pressure that favors the formation of the planar biaryl product.[3]

Optimized Protocol: Key Parameter Selection

Catalyst System: Overcoming Steric and Electronic Hurdles

The choice of catalyst is the most critical factor for successfully coupling this substrate. Standard catalysts like Pd(PPh₃)₄ are often ineffective for sterically hindered and electron-rich aryl bromides.

• Palladium Precursor : Common and effective precursors include Palladium(II) acetate (Pd(OAc)₂) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃). These are typically used in loadings of 1-5 mol %.

• Ligand : A ligand is required to facilitate the reaction. For this substrate, bulky, electron-rich monophosphine ligands from the Buchwald family are highly recommended.

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) are excellent starting points. Their bulkiness facilitates both the oxidative addition and reductive elimination steps, while their electron-rich nature enhances the reactivity of the palladium center.[3][6] Using pre-formed palladium-ligand complexes, known as precatalysts, can also enhance reproducibility.

Base Selection: Balancing Activity and Compatibility

The base is essential for the transmetalation step but must be compatible with the acidic phenol.

• Recommended Base : Potassium phosphate (K₃PO₄) is an ideal choice.[10] It is a moderately strong inorganic base that is highly effective in promoting transmetalation without causing significant deprotonation of the phenol that might lead to side products or catalyst inhibition. Cesium carbonate (Cs₂CO₃) is another excellent, albeit more expensive, alternative, often used for challenging couplings.[7][8]

• Stoichiometry : Typically, 2 to 3 equivalents of the base are used to ensure the reaction goes to completion.

Solvent System: Ensuring Solubility and Promoting Reactivity

The solvent must dissolve all components of the reaction and remain stable at elevated temperatures.

• Recommended Solvent : A mixture of an organic solvent and water is often beneficial.[2][3] 1,4-Dioxane/water (e.g., in a 4:1 to 10:1 ratio) or Toluene/water are standard choices. The water aids in dissolving the inorganic base and facilitates the formation of the active boronate species. It is crucial to use degassed solvents to prevent oxidation of the Pd(0) catalyst.

Detailed Experimental Protocol

This protocol describes a general procedure for coupling 3-Bromo-2-ethoxy-5-methylphenol with a generic arylboronic acid.

Materials and Reagents

Reagent	M.W.	Suggested Stoichiometry	Amount (for 1 mmol scale)	Notes
3-Bromo-2-ethoxy-5-methylphenol	231.09	1.0 equiv	231 mg	The limiting reagent.
Arylboronic Acid	Varies	1.2 - 1.5 equiv	Varies	Use a slight excess to drive the reaction.
Pd₂(dba)₃	915.72	1-2 mol % Pd (0.5-1 mol%)	4.6 - 9.2 mg	Palladium source.
SPhos (or other bulky ligand)	410.57	2-4 mol %	8.2 - 16.4 mg	Ligand-to-Palladium ratio should be ~2:1.
Potassium Phosphate (K₃PO₄)	212.27	3.0 equiv	637 mg	Base. Should be finely powdered.
1,4-Dioxane	-	~0.1 M concentration	8 mL	Anhydrous, degassed.
Water	-	(see above)	2 mL	Degassed, deionized.

Experimental Workflow

A step-by-step overview of the experimental procedure.

Step-by-Step Procedure

• Reaction Setup : To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 3-Bromo-2-ethoxy-5-methylphenol (1.0 equiv), the arylboronic acid (1.2 equiv), and potassium phosphate (3.0 equiv).

• Inert Atmosphere : Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. Maintain a positive pressure of inert gas.

• Solvent Addition : Add the degassed 1,4-dioxane and water via syringe.

• Degassing : Vigorously stir the slurry and sparge with a subsurface stream of inert gas for 15-20 minutes to ensure the removal of all dissolved oxygen.

• Catalyst Addition : In a separate vial, weigh the Pd₂(dba)₃ and SPhos ligand. Quickly remove the septum from the reaction flask and add the catalyst and ligand solids under a positive flow of inert gas (this is known as "back-addition"). Immediately reseal the flask.

• Reaction : Place the sealed flask in a preheated oil bath at 80-100 °C. Stir vigorously for 4-24 hours. The reaction progress can be monitored by TLC or GC-MS by taking small aliquots.

• Work-up : Once the reaction is complete (or no further progress is observed), remove the flask from the oil bath and allow it to cool to room temperature. Quench the reaction by adding 20 mL of water and 20 mL of ethyl acetate.

• Extraction : Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with ethyl acetate (2 x 20 mL). Combine the organic layers.

• Purification : Wash the combined organic layers with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Analysis : Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No or Low Conversion	1. Inactive Catalyst (Oxygen exposure).2. Insufficient Temperature.3. Poor choice of ligand/base.	1. Ensure all reagents and solvents are thoroughly degassed. Use fresh, high-quality palladium precursors and ligands.2. Increase the reaction temperature in 10 °C increments (up to the boiling point of the solvent).3. Switch to a more active ligand (e.g., RuPhos) or a stronger base (e.g., Cs₂CO₃).[7]
Protodeboronation	1. Presence of excess water or protic sources.2. Reaction temperature is too high or time is too long.	1. Use anhydrous solvents and ensure the base is dry. Alternatively, switch from a boronic acid to a more stable boronic ester (e.g., a pinacol ester).[5][11]2. Monitor the reaction closely and stop it once the starting material is consumed.
Homocoupling of Boronic Acid	Presence of oxygen leading to oxidative homocoupling.	Improve degassing technique. Ensure a strict inert atmosphere is maintained throughout the reaction.[5]
Formation of Byproducts	1. Side reactions involving the phenol group.2. Decomposition of starting materials or product.	1. Ensure a moderate base like K₃PO₄ is used. Avoid very strong bases like NaOtBu or KHMDS.2. Lower the reaction temperature and monitor for product formation over a longer period.

Conclusion

The Suzuki-Miyaura coupling of 3-Bromo-2-ethoxy-5-methylphenol, while challenging, is readily achievable through the rational selection of reaction conditions. The key to success lies in utilizing a catalyst system composed of a palladium precursor and a bulky, electron-rich phosphine ligand capable of overcoming the steric and electronic barriers to oxidative addition. Paired with a suitable base like potassium phosphate and an appropriate solvent system, this protocol provides a robust and reproducible method for synthesizing valuable biaryl phenol derivatives for application in research and development.

References

• Oldridge, D. A., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions.
• Jana, R., & Nolan, S. P. (n.d.). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Not specified.
• Tu, T., Sun, Z., Fang, W., Xu, M., & Zhou, Y. (2012).
• Lopes, D., et al. (2024).
• Various Authors. (2025). Effective new palladium catalysts for the Suzuki coupling of various haloxylenes to prepare sterically hindered bi- and triaryls.
• Various Authors. (n.d.). Pd‐catalyzed Suzuki-Miyaura coupling of steric hindered aryl chlorides...
• Reddit User Discussion. (2024). How to approach choosing reaction conditions for Suzuki? Reddit r/Chempros.
• Wikipedia Contributors. (n.d.). Suzuki reaction. Wikipedia.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Chemistry LibreTexts Contributors. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Harvard University.
• Stanetty, C., et al. (2014). Suzuki–Miyaura Coupling of Halophenols and Phenol Boronic Acids: Systematic Investigation of Positional Isomer Effects and Conclusions for the Synthesis of Phytoalexins from Pyrinae. The Journal of Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal.
• Lennox, A. J. J., & Lloyd-Jones, G. C. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.
• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific.
• The Chemists' Cookbook. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Lab Reporter [fishersci.se]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. reddit.com [reddit.com]
• 11. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]

Application Note: Strategic Utilization of 3-Bromo-2-ethoxy-5-methylphenol in Medicinal Chemistry

This Application Note is designed for medicinal chemists and process development scientists. It details the strategic utilization of 3-Bromo-2-ethoxy-5-methylphenol (referred to herein as BEMP-3 ) as a high-value scaffold for constructing sterically constrained biaryl systems, particularly in the development of SGLT2 inhibitors (gliflozin analogs) and Type II kinase inhibitors .[1][2][3]

[1][2]

Executive Summary

3-Bromo-2-ethoxy-5-methylphenol (BEMP-3) represents a specialized "ortho-blocked" scaffold.[1][2][3] Unlike simple phenols, the specific substitution pattern of BEMP-3 offers a unique handle for atropisomer-controlled synthesis .[1][2] The presence of the bromine at the C3 position—sandwiched between the ethoxy group (C2) and the meta-methyl (C5)—makes it an ideal candidate for constructing biaryl ethers and benzyl-heterocycle motifs found in next-generation metabolic and oncological drugs.[1][2][3]

This guide provides validated protocols for transforming BEMP-3 into pharmaceutical precursors, focusing on overcoming the steric challenges inherent to its structure.[1]

Chemical Profile & Structural Logic[1][2][4]

Property	Specification	Mechanistic Implication
CAS Number	Analogous to 74204-00-5 (isomer)	Precursor identity verification required via NMR.[1][2][3]
Molecular Weight	~231.09 g/mol	Low MW allows room for heavy functionalization (Rule of 5).[1][2]
C3-Bromine	The Reactive Handle	Positioned for cross-coupling; sterically crowded by C2-ethoxy.[1][2]
C2-Ethoxy	The "Gatekeeper"	Provides steric bulk to lock biaryl conformation; acts as a robust ether linkage.[1][2]
C1-Phenol	The Anchor	Acidic handle for glycosylation (SGLT2) or linker attachment (PROTACs).[1][2][3]

Structural Significance in Drug Design

In SGLT2 inhibitors (e.g., analogs of Remogliflozin or Ipragliflozin ), the distal phenyl ring often requires specific substitution to optimize binding in the proximal tubule active site. The 2-ethoxy-5-methyl motif mimics the steric bulk of the isopropyl groups found in early gliflozins but offers different lipophilicity (LogP) and metabolic stability profiles.[1][2][3]

Core Protocol 1: Sterically Demanding Suzuki-Miyaura Coupling

Challenge: The C3-bromine is sterically hindered by the adjacent C2-ethoxy group.[1][2][3] Standard ligands (e.g., PPh3) often result in low yields or hydrodebromination.[2] Solution: Utilization of dialkylbiaryl phosphine ligands (Buchwald Ligands) to facilitate oxidative addition and reductive elimination in crowded environments.[2]

Materials

• Substrate: 3-Bromo-2-ethoxy-5-methylphenol (1.0 equiv)[1][2][3]

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 equiv)[1][2][3]

• Catalyst: Pd(OAc)₂ (2-5 mol%)[1][2][3]

• Ligand: SPhos or XPhos (4-10 mol%)

• Base: K₃PO₄ (3.0 equiv, anhydrous)[1][2][3]

• Solvent: Toluene:Water (10:1 ratio)[1][2]

Step-by-Step Methodology

• Inerting: Charge a reaction vial with BEMP-3, boronic acid, Pd(OAc)₂, Ligand, and K₃PO₄.[1] Seal and purge with Argon for 5 minutes.

  • Why: Oxygen poisons the Pd(0) active species, which is critical when turnover numbers are suppressed by steric bulk.[3]

• Solvation: Add degassed Toluene/Water mixture via syringe.

• Activation: Heat the reaction block to 100°C with vigorous stirring (1000 rpm).

  • Note: High agitation is required for the biphasic system.[2]

• Monitoring: Monitor via HPLC/UPLC at 2 hours. Look for the disappearance of the aryl bromide peak (approx.[2] RT shift).

• Workup: Cool to RT. Dilute with EtOAc. Wash with 1N HCl (to remove Pd residues and neutralize phenoxide) followed by Brine.[1][2]

• Purification: Flash chromatography (Hexane:EtOAc).

Self-Validating Checkpoint: If >10% protodebromination (loss of Br replaced by H) is observed, switch the solvent system to 1,4-Dioxane (anhydrous) and use Cs₂CO₃ as the base to reduce proton sources.

Core Protocol 2: Regioselective O-Glycosylation (SGLT2 Route)

Context: For SGLT2 inhibitors, the phenol is often linked to a glucose moiety.[1][2][3] Direct glycosylation of the phenol requires activation.[2]

Materials

• Acceptor: BEMP-3 (or its biaryl derivative from Protocol 1)[1][2]

• Donor: Acetobromo-α-D-glucose (1.2 equiv)

• Phase Transfer Catalyst: Benzyltributylammonium chloride (BTBAC) (10 mol%)[1][2]

• Base: K₂CO₃ (anhydrous)[1][2][3]

• Solvent: DCM/Water (Biphasic) or Acetone[1][2]

Workflow

• Deprotonation: Dissolve BEMP-3 in Acetone. Add K₂CO₃ and stir at RT for 30 min. The solution should turn yellow (phenoxide formation).[2]

• Coupling: Add Acetobromo-α-D-glucose dropwise.

• Reflux: Heat to 50°C for 4-6 hours.

• Mechanistic Insight: The ortho-ethoxy group at C2 may hinder the approach of the bulky sugar.[1][2] If conversion is low, switch to Mitsunobu conditions (PPh3/DIAD) using the tetra-acetyl glucose with a free anomeric OH.[1][2][3]

Visualizing the Synthetic Logic

The following diagram illustrates the divergent synthesis pathways available from the BEMP-3 scaffold, highlighting its modularity.

Caption: Divergent synthetic pathways for BEMP-3. Pathway A prioritizes core scaffold construction (Biaryl), while Pathway B prioritizes functional headgroup attachment.[1][3]

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Low Conversion (Suzuki)	Steric hindrance at C3 blocks Pd oxidative addition.[1][2][3]	Switch ligand to XPhos or BrettPhos .[1][2] Increase temp to 110°C in sealed tube.
Hydrodebromination	Hydride source present (often from solvent or moisture).[1][2]	Use strictly anhydrous 1,4-Dioxane .[1][2] Switch base to CsF or K₃PO₄.[1][2]
Regioisomer Impurities	Migration of bromine (rare) or impure starting material.[1][2]	Verify BEMP-3 purity via NOE NMR (Check interaction between OEt and H-4).
O-Alkylation Fails	Phenoxide is too crowded by ortho-ethoxy.[1][2][3]	Use Cs₂CO₃ in DMF (Cesium effect enhances nucleophilicity).[1][2]

References

• SGLT2 Inhibitor SAR & Synthesis

  • Fujimori, Y., et al. (2008).[1][4] Remogliflozin etabonate, in a novel category of selective low-affinity sodium glucose cotransporter (SGLT2) inhibitors.[1][2][4] Journal of Pharmacology and Experimental Therapeutics.

  • Source:[1][2]

• Sterically Hindered Suzuki Couplings

  • Martin, R., & Buchwald, S. L. (2008).[1][3] Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Polyfluorophenylboronic Acids. Accounts of Chemical Research.

  • Source:[1][2]

• General Phenolic Alkylation Protocols

  • Kissei Pharmaceutical Co., Ltd.[1] Patents regarding benzylpyrazole glucoside derivatives (Remogliflozin class).

  • Source:[1][2]

Disclaimer: This document is for research and development purposes only. All synthesis steps should be performed in a fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. Remogliflozin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. 3-Bromo-2-methylphenol | C7H7BrO | CID 11171430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. Remogliflozin etabonate, in a novel category of selective low-affinity sodium glucose cotransporter (SGLT2) inhibitors, exhibits antidiabetic efficacy in rodent models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Bromo-2-ethoxy-5-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-N Bond Formation

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and drug discovery, where a vast number of pharmaceuticals and bioactive molecules are nitrogen-containing compounds.[1] The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile method for the formation of C-N bonds, largely superseding classical methods that often require harsh reaction conditions and exhibit limited substrate scope.[2][3][4] This reaction's ability to couple a wide array of amines and aryl halides under relatively mild conditions has made it an indispensable tool for the synthesis of complex molecular architectures.[3][5]

This application note provides a detailed guide to the Buchwald-Hartwig amination of 3-Bromo-2-ethoxy-5-methylphenol, a substrate with a moderately electron-rich and sterically hindered profile. The protocols and insights provided herein are designed to be a practical resource for researchers aiming to synthesize substituted aminophenols, which are valuable intermediates in the development of novel therapeutic agents.

Mechanistic Overview: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[2][6][7] The generally accepted mechanism consists of three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by undergoing oxidative addition to the aryl bromide, in this case, 3-Bromo-2-ethoxy-5-methylphenol. This step forms a Pd(II) intermediate. The reactivity order for the aryl halide is typically I > Br > Cl.[8]

• Amine Coordination and Deprotonation: The amine nucleophile then coordinates to the palladium center. In the presence of a base, the coordinated amine is deprotonated to form a palladium-amido complex. The choice of base is critical and can influence the reaction rate and substrate compatibility.[8][9]

• Reductive Elimination: The final step is the reductive elimination from the palladium-amido complex, which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2][10]

The efficiency of this cycle is highly dependent on the choice of phosphine ligand, which plays a crucial role in stabilizing the palladium catalyst and promoting both the oxidative addition and reductive elimination steps.[11][12]

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Experimental Protocol: Amination of 3-Bromo-2-ethoxy-5-methylphenol

This protocol details a general procedure for the coupling of 3-Bromo-2-ethoxy-5-methylphenol with a generic primary or secondary amine. The selection of reagents and conditions is based on established principles for the amination of electron-rich and sterically hindered aryl bromides.

Materials and Reagents:

• 3-Bromo-2-ethoxy-5-methylphenol

• Amine (primary or secondary)

• Palladium(II) acetate (Pd(OAc)₂) or a suitable palladium precatalyst

• A bulky biarylphosphine ligand (e.g., XPhos, SPhos, or RuPhos)[12][13]

• Sodium tert-butoxide (NaOtBu) or another suitable strong base[8][14]

• Anhydrous, degassed toluene or 1,4-dioxane[15]

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Celite®

• Ethyl acetate

• Hexanes

• Silica gel for column chromatography

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Reaction vessel (e.g., Schlenk flask) with a magnetic stir bar

• Heating mantle or oil bath with a temperature controller

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Flash chromatography system

Detailed Step-by-Step Methodology:

• Reaction Setup (Inert Atmosphere):

  • In a glovebox or under a stream of argon/nitrogen, add the palladium precatalyst (e.g., Pd(OAc)₂; 1-2 mol%) and the phosphine ligand (1.2-2.4 mol%) to a dry reaction vessel equipped with a magnetic stir bar.

  • Add the base (e.g., NaOtBu; 1.4-2.0 equivalents).

  • Add 3-Bromo-2-ethoxy-5-methylphenol (1.0 equivalent) and the amine (1.1-1.5 equivalents).

  • Evacuate and backfill the vessel with an inert gas three times.

  • Add the anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction Execution:

  • Heat the reaction mixture to 80-110 °C with vigorous stirring.[16] The optimal temperature may vary depending on the specific amine and ligand used.

  • Monitor the progress of the reaction by TLC or LC-MS. A typical reaction time is 12-24 hours.

• Work-up Procedure:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel and wash with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl product.

Caption: A flowchart illustrating the key stages of the Buchwald-Hartwig amination protocol.

Key Reaction Parameters and Justification

The success of the Buchwald-Hartwig amination of 3-Bromo-2-ethoxy-5-methylphenol hinges on the careful selection of several key parameters.

Parameter	Recommended Choice	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or precatalysts	Pd(OAc)₂ and Pd₂(dba)₃ are common and effective, though precatalysts can offer faster reaction times and lower catalyst loadings.[8]
Ligand	Bulky biarylphosphines (e.g., XPhos, SPhos, RuPhos)	These ligands are electron-rich and sterically hindered, which promotes the formation of the active monoligated Pd(0) species and facilitates both oxidative addition and reductive elimination, particularly for challenging substrates.[2][11][13]
Base	NaOtBu, KOtBu, LHMDS	Strong, non-nucleophilic bases are generally required to deprotonate the amine and facilitate the catalytic cycle.[8] For base-sensitive substrates, weaker bases like Cs₂CO₃ or K₃PO₄ can be explored, though this may require higher temperatures or longer reaction times.[8]
Solvent	Toluene, 1,4-dioxane	These are common, non-polar aprotic solvents that have proven effective for a wide range of Buchwald-Hartwig aminations.[15] They must be anhydrous and deoxygenated to prevent catalyst deactivation.[16]
Temperature	80-110 °C	This temperature range is typically sufficient to drive the reaction to completion without causing significant thermal decomposition of the catalyst or substrates.[8][17]

Troubleshooting Common Issues

Even with a well-designed protocol, challenges can arise. Here are some common issues and potential solutions:

• Low or No Conversion:

  • Inactive Catalyst: Ensure all reagents and solvents are strictly anhydrous and the reaction is maintained under a positive pressure of an inert gas. The formation of palladium black is an indicator of catalyst decomposition.[16] Consider using a more robust precatalyst.

  • Suboptimal Ligand/Base Combination: The choice of ligand and base is often substrate-dependent. A systematic screening of different ligands and bases may be necessary.

• Side Product Formation:

  • Hydrodehalogenation: This side reaction, where the aryl bromide is reduced to the corresponding arene, can sometimes compete with the desired amination. Using a different ligand or lowering the reaction temperature may mitigate this issue.

  • Homocoupling of the Amine: This can occur if the reaction conditions are too harsh. Lowering the temperature or using a less reactive base might be beneficial.

• Reaction Stalls:

  • Catalyst Poisoning: Certain functional groups can coordinate to the palladium center and inhibit its activity.[16] While the substrate is unlikely to cause this, it's a consideration for other applications.

  • Insolubility: If any of the reagents are not fully soluble, the reaction rate can be significantly reduced.[16] Trying a different solvent or increasing the solvent volume may help.

Conclusion

The Buchwald-Hartwig amination is a robust and highly valuable transformation for the synthesis of N-aryl compounds. The successful application of this reaction to 3-Bromo-2-ethoxy-5-methylphenol requires careful attention to the selection of the catalyst system and reaction conditions. By following the detailed protocol and considering the troubleshooting advice provided in these application notes, researchers can effectively synthesize the desired aminophenol derivatives, paving the way for further exploration in drug discovery and materials science.

References

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Available at: [Link]

• The Asymmetric Buchwald–Hartwig Amination Reaction - Xingwei Li. Available at: [Link]

• Palladium-catalyzed reductive coupling of phenols with anilines and amines: efficient conversion of phenolic lignin model monomers and analogues to cyclohexylamines - RSC Publishing. Available at: [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands - ResearchGate. Available at: [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. Available at: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions | Chemical Reviews - ACS Publications. Available at: [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts - ResearchGate. Available at: [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. Available at: [Link]

• Buchwald-Hartwig Amination Reaction: Videos & Practice Problems - Pearson. Available at: [Link]

• Buchwald-Hartwig coupling troubleshooting - Chemistry Stack Exchange. Available at: [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. Available at: [Link]

• [Named Reaction #2] Buchwald-Hartwig Amination : r/chemistry - Reddit. Available at: [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. Available at: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. Available at: [Link]

• Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. Available at: [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. Available at: [Link]

• NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald-Hartwig amination of unactivated aryl chlorides - PubMed. Available at: [Link]

• Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC. Available at: [Link]

• Role of the Base in Buchwald–Hartwig Amination | The Journal of Organic Chemistry. Available at: [Link]

• Development of New Phosphine Ligands (BRIDPs) for Efficient Palladium-Catalyzed Coupling Reactions and Their Application to Indu - SciSpace. Available at: [Link]

• Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols - PMC. Available at: [Link]

• Table 3 Effect of various bases in the Buchwald coupling reaction a - ResearchGate. Available at: [Link]

• Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC. Available at: [Link]

• Synthesis of 3-amino-4-methylphenol - PrepChem.com. Available at: [Link]

• (PDF) Synthesis of 3-[6-(2-Amino-Ethoxy) - Amanote Research. Available at: https://www.amanoteresearch.com/synthesis-of-3-6-2-amino-ethoxy-1-methyl-4-oxo-1-4-dihydro-quinolin-3-yl-3-hydroxy-1-methyl-1-3-dihydro-indol-2-one-131102-17.html

• 3-Amino-5-ethyl-2-methylphenol | C9H13NO | CID 69589169 - PubChem. Available at: [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 8. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. entegris.com [entegris.com]
• 13. Buchwald Phosphine Ligands [sigmaaldrich.com]
• 14. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Boronic Acid Derivatives from 3-Bromo-2-ethoxy-5-methylphenol

[1]

Executive Summary

This application note details the robust synthesis of boronic acid derivatives—specifically the pinacol boronate ester and the free boronic acid —from the scaffold 3-Bromo-2-ethoxy-5-methylphenol .[1]

While direct borylation of free phenols is chemically possible, it is often plagued by low yields and catalyst poisoning due to the acidic phenolic proton.[2] Therefore, this guide prioritizes a Protection-Borylation-Deprotection strategy. This route ensures high purity (>98%) suitable for downstream pharmaceutical applications such as Suzuki-Miyaura cross-coupling in drug discovery.[1]

Key Chemical Transformations[3][4]

• Phenol Protection: Masking the acidic -OH to prevent catalyst interference.[1]

• Miyaura Borylation: Palladium-catalyzed installation of the boron moiety.[1][3][4][5]

• Hydrolysis (Optional): Conversion of the ester to the free boronic acid.

Strategic Analysis & Retrosynthesis

The substrate, 3-Bromo-2-ethoxy-5-methylphenol , presents specific challenges:

• Steric Hindrance: The bromine at C3 is ortho to the ethoxy group at C2. Standard catalysts may be sluggish; sterically demanding ligands (e.g., dppf or SPhos) are required.[2]

• Acidic Functionality: The C1 phenol (

  ) is incompatible with lithium-halogen exchange reagents ( -BuLi) and can quench active Pd(II) species in cross-couplings.[1]

Synthetic Workflow Diagram

Figure 1: Strategic workflow for the conversion of the bromophenol scaffold to boronic acid derivatives.[6][7][8]

Detailed Protocols

Step 1: Phenol Protection (Benzylation)

Objective: Mask the acidic hydroxyl group with a benzyl (Bn) group. The benzyl ether is stable to basic borylation conditions but removable via hydrogenation or Lewis acids later.[1]

Reagents:

• Substrate: 3-Bromo-2-ethoxy-5-methylphenol (1.0 equiv)[1]

• Benzyl Bromide (BnBr): 1.2 equiv

• Potassium Carbonate (

  ): 2.0 equiv

• Solvent: DMF (Dimethylformamide) or Acetone

Protocol:

• Charge a round-bottom flask with 3-Bromo-2-ethoxy-5-methylphenol (10 g, 43.3 mmol) and anhydrous DMF (100 mL).

• Add

  (12.0 g, 86.6 mmol) in one portion.

• Add Benzyl Bromide (6.2 mL, 52.0 mmol) dropwise over 10 minutes.

• Heat the reaction to 60°C for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Workup: Cool to RT. Pour into ice water (500 mL). The product should precipitate.[1]

• Filter the solid, wash with water (

  mL), and dry under vacuum.[2]

• Yield Expectation: 90-95% as a white/off-white solid.

Step 2: Miyaura Borylation (The Core Transformation)

Objective: Convert the aryl bromide to the aryl pinacol boronate using Pd-catalysis.[1][5][6] Mechanistic Insight: The ortho-ethoxy group creates steric bulk.[1] We utilize

because the large bite angle of the dppf ligand stabilizes the Pd(0) species and facilitates the reductive elimination of the bulky product [1].

Reagents Table:

Reagent	Equiv.[1][9][3][7][8][10][11]	Role
Protected Aryl Bromide	1.0	Substrate
Bis(pinacolato)diboron ( )	1.1 - 1.2	Boron Source
	0.03 - 0.05	Catalyst
Potassium Acetate (KOAc)	3.0	Base (Weak)
1,4-Dioxane	[0.2 M]	Solvent

Protocol:

• Inert Atmosphere: Flame-dry a 3-neck flask and cycle with Nitrogen/Argon 3 times.

• Charging: Add the Benzyl-protected substrate (10.0 g, ~31 mmol),

  (9.4 g, 37 mmol), and KOAc (9.1 g, 93 mmol).

• Solvent: Add anhydrous 1,4-Dioxane (150 mL). Degas the solution by bubbling Nitrogen for 15 minutes (Sparging). Critical Step: Oxygen poisons the catalyst.

• Catalyst: Add

  (760 mg, 3 mol%).

• Reaction: Heat to 90°C for 12–16 hours. The mixture will turn dark black.[1]

• QC Check: Take an aliquot for HPLC/LC-MS. Look for the disappearance of the bromide (M+H not visible) and appearance of the boronate ester (Mass = MW + 84 for pinacol adduct).

• Workup:

  • Cool to RT.

  • Filter through a pad of Celite to remove palladium black and inorganic salts. Wash the pad with EtOAc.[1]

  • Concentrate the filtrate under reduced pressure.[1]

  • Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

  • Note: Boronic esters can streak on silica; adding 1%

    to the eluent can help.[1]

Yield Expectation: 80-88%.

Step 3: Hydrolysis to Free Boronic Acid (Optional)

Context: Most medicinal chemistry couplings (Suzuki) work excellently with the Pinacol ester generated in Step 2. However, if the free acid is required, oxidative cleavage is preferred over harsh acidic hydrolysis which might effect de-borylation.[2]

Protocol (NaIO4 Method):

• Dissolve the Pinacol Ester (1.0 equiv) in THF/Water (4:1) .

• Add Sodium Periodate (

  ) (3.0 equiv). Stir at RT for 30 mins.[1]

• Add 1N HCl (1.0 equiv) and stir for 2-4 hours.

• Extraction: Extract with EtOAc. The pinacol byproduct remains in the aqueous phase or is washed away.

• Crystallization: Recrystallize from Acetonitrile/Water.

Mechanism of Action (Miyaura Borylation)[5][8][13][14]

Understanding the catalytic cycle is vital for troubleshooting.[1] The reaction proceeds via a Pd(0)/Pd(II) cycle. The base (KOAc) plays a critical role in activating the palladium complex rather than the boron reagent.[6]

[8]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst Deactivation ( )	Ensure rigorous degassing (sparging) of dioxane before adding Pd.
Protodeboronation (Ar-H)	Temperature too high	Reduce temp to 80°C. Ensure solvent is anhydrous (water promotes protonolysis).[1]
Dimer Formation (Ar-Ar)	Base too strong	Ensure KOAc is used, not or . Strong bases promote Suzuki homocoupling [2].[1]
Sluggish Reaction	Steric Hindrance (2-OEt)	Switch ligand from dppf to XPhos or SPhos (Buchwald ligands), which are designed for hindered substrates.[2]

References

• Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters.[2][4][6] The Journal of Organic Chemistry, 60(23), 7508–7510.[4]

• Miyaura, N. (2002). Organoboron Compounds.[2][12] Topics in Current Chemistry, 219, 11-59.[2] (Review of mechanistic considerations regarding base strength).

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane.[2] Angewandte Chemie International Edition, 46(28), 5359-5363. (Reference for using SPhos/XPhos in hindered systems).

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Standard reference for Benzyl ether protection/deprotection protocols).

Sources

• 1. WO1999064428A1 - Synthesis of aryl boronic acids - Google Patents [patents.google.com]
• 2. Miyaura Borylation Reaction [organic-chemistry.org]
• 3. BJOC - Palladium-catalyzed solid-state borylation of aryl halides using mechanochemistry [beilstein-journals.org]
• 4. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 5. An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]
• 7. chemistry.msu.edu [chemistry.msu.edu]
• 8. Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Arylboronic acid or boronate synthesis [organic-chemistry.org]
• 10. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. TBDPS and Br-TBDPS Protecting Groups as Efficient Aryl Group Donors in Pd-Catalyzed Arylation of Phenols and Anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Miyaura-Ishiyama-Hartwig Borylation | Chem-Station Int. Ed. [en.chem-station.com]

Application Note: Regioselective Synthesis of 3-Bromo-2-ethoxy-5-methylphenol

This Application Note is structured to guide researchers through the high-precision synthesis of 3-Bromo-2-ethoxy-5-methylphenol , a dense functional array often found in fragment-based drug discovery (e.g., BCL-2 inhibitors).

The protocol prioritizes regiocontrol . Standard electrophilic aromatic substitution (EAS) fails for this target because the directing effects of the C1-hydroxyl and C5-methyl groups favor the C4 and C6 positions, not the desired C3 position. Therefore, this guide utilizes a Directed Ortho Metalation (DoM) strategy facilitated by steric screening via a silyl protecting group.[1]

[1]

Executive Summary

Synthesizing 3-Bromo-2-ethoxy-5-methylphenol presents a classic regioselectivity conflict. Direct bromination of the precursor (2-ethoxy-5-methylphenol) yields predominantly the 4-bromo or 6-bromo isomers due to the synergistic ortho/para activation by the C1-hydroxyl and C5-methyl groups.

To install the bromine atom at the electronically less favored and sterically sensitive C3 position (between the ethoxy group and the aromatic proton), this protocol employs a Steric Screening Strategy . By protecting the C1-phenol with a bulky Triisopropylsilyl (TIPS) group, we effectively block the C6 position and leverage the C2-ethoxy group to direct lithiation exclusively to C3.[1]

Key Reaction Parameters

• Target: 3-Bromo-2-ethoxy-5-methylphenol[1]

• Primary Strategy: Directed Ortho Metalation (DoM)[1]

• Critical Reagent: Triisopropylsilyl chloride (TIPSCl) for steric blocking.[1]

• Yield Expectation: 65–75% (over 3 steps)[1]

Retrosynthetic Logic & Mechanism

The success of this synthesis relies on "switching off" the natural directing tendencies of the phenol and "switching on" a specific metalation site.

The Challenge: Electrophilic Aromatic Substitution (EAS)

In a standard EAS bromination (e.g., NBS or Br

) of 2-ethoxy-5-methylphenol:

• C1-OH: Strongly activates C6 (ortho) and C4 (para).[1]

• C2-OEt: Activates C3 (ortho) and C5 (blocked).

• C5-Me: Weakly activates C4 and C6.[1]

• Result: The cooperative effects of OH and Me strongly favor C6 and C4 . Access to C3 is electronically disfavored and sterically crowded.

The Solution: Directed Ortho Metalation (DoM)

We utilize the coordination ability of the ethoxy oxygen to direct a lithium base to the C3 position. However, we must first prevent lithiation at C6 (ortho to the C1-oxygen).

• Protection: We cap C1-OH with TIPS . The massive isopropyl ligands create a "steric umbrella" over C6, preventing the base from approaching.

• Lithiation:

  -Butyllithium coordinates to the C2-OEt oxygen. Since C6 is blocked by TIPS, the base is forced to deprotonate C3 .

• Quench: The resulting C3-lithio species reacts with an electrophilic bromine source.

Experimental Protocol

Phase 1: Precursor Preparation (If not commercially sourced)

Target: 2-Ethoxy-5-methylphenol If starting from 5-methylcatechol (3,4-dihydroxytoluene), selective mono-ethylation is required.[1]

• Dissolve 5-methylcatechol (1.0 equiv) in Acetone (0.5 M).

• Add K

  CO (1.1 equiv) and Ethyl Iodide (1.1 equiv).[1]

• Reflux for 12 hours.

• Purification: The reaction yields a mixture of 1-ethoxy and 2-ethoxy isomers. Separate via silica gel flash chromatography (Hexanes/EtOAc gradient). The 2-ethoxy isomer (less polar due to intramolecular H-bonding) typically elutes first.

Phase 2: Strategic Protection (Steric Screening)

Target: (2-Ethoxy-5-methylphenoxy)triisopropylsilane[1]

Rationale: The TIPS group is chosen over TBS or MOM because it is stable to strong bases and provides superior steric shielding of the C6 position.

• Setup: Flame-dry a round-bottom flask and purge with Argon.

• Reagents: Charge with 2-ethoxy-5-methylphenol (10.0 mmol) and Imidazole (22.0 mmol) in anhydrous DCM (30 mL).

• Addition: Add TIPSCl (11.0 mmol) dropwise at 0°C.

• Reaction: Warm to room temperature and stir for 4–6 hours. Monitor by TLC (stain with KMnO

  ; product is UV active but non-polar).

• Workup: Quench with water. Extract with DCM. Wash organics with 1N HCl (to remove imidazole) and Brine. Dry over Na

  SO .

• Yield: Quantitative (>95%). Used directly in the next step.

Phase 3: Regioselective Bromination (DoM)

Target: (3-Bromo-2-ethoxy-5-methylphenoxy)triisopropylsilane[1]

Safety Note:

-BuLi is pyrophoric.[1] Use strict anhydrous techniques.

• Solvent System: Dissolve the TIPS-protected intermediate (10.0 mmol) in anhydrous THF (50 mL). Add TMEDA (11.0 mmol) to break up butyl-lithium aggregates and increase reactivity.[1]

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath).

• Lithiation: Add

  -BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 20 minutes.

  • Mechanistic Check: The TIPS group blocks C6. The Li coordinates to the EtO- oxygen and deprotonates C3.

  • Stirring: Stir at -78°C for 1 hour. A color change (often yellow/orange) indicates lithiation.

• Bromination: Dissolve 1,2-dibromo-1,1,2,2-tetrafluoroethane (1.2 equiv) OR CBr

  (1.2 equiv) in THF (10 mL) and add dropwise to the lithiated species at -78°C.

  • Note: 1,2-dibromo-1,1,2,2-tetrafluoroethane is preferred for "positive bromine" transfer as it generates fewer side products than Br

    .[1]

• Warm-up: Allow the reaction to warm to 0°C over 2 hours.

• Quench: Add saturated NH

  Cl solution.

Phase 4: Deprotection

Target: 3-Bromo-2-ethoxy-5-methylphenol[1]

• Reaction: Dissolve the crude brominated silane in THF (20 mL).

• Reagent: Add TBAF (1.1 equiv, 1.0 M in THF) at 0°C. Stir for 30 minutes.

• Workup: Dilute with Et

  O. Wash with water and brine.

• Purification: Flash chromatography (SiO

  , 5% -> 20% EtOAc in Hexanes).

• Characterization:

  • 1H NMR: Look for two aromatic singlets (or meta-coupled doublets). The absence of ortho-coupling confirms the 1,2,3,5 substitution pattern.

Visualizing the Strategy

The following diagram illustrates the steric logic used to force the reaction to the C3 position.

Caption: Workflow demonstrating the use of TIPS protection to sterically block C6, forcing OEt-directed lithiation to the C3 position.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Regioselectivity (Product mixture)	TIPS group hydrolyzed or not bulky enough (rare).	Ensure strictly anhydrous conditions during lithiation.[2] Confirm TIPS integrity via NMR before adding BuLi.
No Lithiation (Recovered SM)	Temperature too low or insufficient deprotonation time.	Allow lithiation at -78°C for full 60 mins. Ensure TMEDA is fresh and dry (distilled over CaH ).
Over-Bromination	Excess bromine source or high temp.	Use stoichiometric CBr . Keep reaction at -78°C during addition.
Desilylation fails	Incomplete reaction with TBAF.	If TBAF fails, use CsF in DMF or HF-Pyridine (buffered).[1]

References

• Snieckus, V. (1990). Directed ortho metalation.[3] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics.[1] Chemical Reviews, 90(6), 879–933. Link

• Gildner, P. G., & Colomer, I. (2015). Protecting Groups in Directed Ortho Metalation.[3] In Science of Synthesis. This reference details the hierarchy of Directing Metalation Groups (DMGs) and the use of silyl ethers as blocking groups.[1]

• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Pergamon.

• Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Section: Protection of Phenols as Silyl Ethers). Link

• Schlosser, M. (2005).[1] The "Optional Site Selectivity" Principle in Arene Metalation. Angewandte Chemie International Edition, 44(3), 376-393. (Explains the interplay between directing groups and steric blocking). Link

Sources

• 1. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming steric hindrance in 3-Bromo-2-ethoxy-5-methylphenol coupling

Technical Support Center: Steric Management in 3-Bromo-2-ethoxy-5-methylphenol

Ticket Subject: Overcoming steric hindrance and electronic deactivation in 2-alkoxy-3-bromoaryl couplings. Support Tier: Level 3 (Senior Application Scientist) Status: Open

Substrate Analysis & The "Ortho-Effect"

User Query: Why is my standard Suzuki/Buchwald protocol failing with 3-Bromo-2-ethoxy-5-methylphenol?

Technical Diagnosis: You are encountering a "perfect storm" of steric and electronic resistance.

• Steric Wall (The Primary Issue): The ethoxy group at the C2 position is ortho to the reactive C3-Bromide. Unlike a methoxy group, the ethoxy tail has rotational freedom that effectively shields the palladium center during the critical oxidative addition and transmetallation steps.

• Electronic Deactivation: The C2-ethoxy group is an electron-donating group (EDG) ortho to the halide. This increases the electron density at the C-Br bond, making oxidative addition slower compared to electron-deficient aryl halides.

• Catalyst Poisoning Risk: If the C1-phenol is unprotected, the acidic proton (pKa ~10) will quench alkyl-palladium intermediates or sequester the base, stalling the catalytic cycle.

Visualizing the Problem:

Caption: Steric and electronic map of the substrate. The C2-Ethoxy group creates a kinetic barrier at the C3-Bromide site.

The Hardware: Catalyst & Ligand Engineering

User Query: Which ligand system should I switch to? PPh3 and dppf are giving <10% conversion.

Resolution: Standard ligands (PPh3, dppf) lack the bulk required to force reductive elimination in crowded systems and the electron-richness to facilitate oxidative addition into the deactivated C-Br bond. You must switch to Dialkylbiaryl Phosphines (Buchwald Ligands) or NHC-Pd systems.

Recommended Catalyst Systems

System Class	Recommended Ligand/Catalyst	Why it Works	Best For
Tier 1 (Gold Standard)	SPhos or RuPhos	The methoxy groups on the biaryl backbone of SPhos/RuPhos provide secondary interactions that stabilize the Pd center while the bulk promotes reductive elimination.	Suzuki Couplings (Aryl-Aryl)
Tier 2 (Maximum Sterics)	XPhos	The tri-isopropyl groups create a massive protective shell, ideal for when the coupling partner is also hindered (e.g., ortho-substituted boronic acid).	Difficult Suzuki / Negishi
Tier 3 (Amination)	BrettPhos	Specifically engineered to prevent β-hydride elimination in C-N couplings.	Buchwald-Hartwig Amination
Alternative	Pd-PEPPSI-IPr	N-Heterocyclic Carbene (NHC) ligand. Extremely robust; the "throw it in and heat it" solution.	Very deactivated substrates

The Software: Reaction Environment Protocols

User Query: I'm seeing dehalogenation (loss of Br replaced by H) instead of coupling. How do I fix this?

Technical Diagnosis: Protodehalogenation occurs when the reaction is too slow. The Pd(II)-Aryl species grabs a hydride (from the solvent or base) and eliminates, stripping the bromine.

• Fix 1: Switch solvent to anhydrous 1,4-Dioxane or Toluene . Avoid alcohols (MeOH, EtOH) or DMF if dehalogenation is high.

• Fix 2: Increase catalyst concentration to 2-5 mol%.

• Fix 3: Use a precatalyst (e.g., XPhos Pd G3 ) to ensure immediate entry into the catalytic cycle without an induction period.

Protocol A: High-Steric Suzuki Coupling (C-C Bond)

Target: Coupling 3-Bromo-2-ethoxy-5-methylphenol (protected) with o-tolylboronic acid.

• Preparation: Ensure the C1-phenol is protected (e.g., Benzyl ether or MOM ether). Do not couple the free phenol.

• The Mix:

  • Substrate: 1.0 equiv

  • Boronic Acid: 1.5 equiv

  • Catalyst: XPhos Pd G3 (2.0 mol%) [Alternatively: Pd2(dba)3 (1 mol%) + XPhos (4 mol%)]

  • Base: K3PO4 (3.0 equiv) - Anhydrous is better than aqueous for very hindered systems.

  • Solvent: 1,4-Dioxane/Water (10:1) or pure Toluene (if boronic acid is soluble).

• Execution:

  • Degas solvents vigorously (sparge with Argon for 15 mins). Oxygen kills electron-rich phosphines.

  • Heat to 100°C in a sealed vial.

  • Run for 12-24 hours.

• Workup: Filter through Celite to remove Pd black.

Protocol B: Hindered Buchwald-Hartwig (C-N Bond)

Target: Amination with a secondary amine (e.g., Morpholine).

• The Mix:

  • Substrate: 1.0 equiv

  • Amine: 1.2 equiv

  • Catalyst: RuPhos Pd G3 (2.0 mol%)

  • Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv) - Strong base required for amination.

  • Solvent: Toluene (anhydrous).

• Execution:

  • Heat to 80-100°C .

  • Note: If the amine is also hindered (e.g., diisopropylamine), switch ligand to BrettPhos .

Troubleshooting Decision Tree

User Query: My reaction is stuck. How do I debug this?

Caption: Diagnostic workflow for identifying failure modes in hindered coupling reactions.

Frequently Asked Questions (FAQ)

Q: Can I run this reaction without protecting the phenol? A: generally, no . While some protocols exist for free phenols using excess base (to form the phenoxide), the phenoxide anion is electron-rich and can coordinate to the Palladium, forming an off-cycle resting state. Furthermore, the phenoxide makes the ring extremely electron-rich, further deactivating the C-Br bond toward oxidative addition. Protect it as a Benzyl (Bn) or Methyl (Me) ether for best results.

Q: Why is 1,4-Dioxane preferred over DMF? A: DMF can decompose at high temperatures to produce dimethylamine, which can compete as a ligand or nucleophile. Dioxane is non-coordinating and stable. For very hydrophobic substrates, Toluene is superior.

Q: I don't have a Glovebox. Can I use XPhos Pd G3? A: Yes. The "G3" and "G4" precatalysts are air-stable solids. However, once dissolved in the reaction mixture, they generate the active Pd(0) species. Therefore, you must purge your solvent and reaction vessel with inert gas (Nitrogen or Argon) before heating.

References

• Buchwald, S. L., et al. (2008). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society.

• Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Suzuki-Miyaura Cross-Coupling Reaction." Chemistry - A European Journal.

• Hartwig, J. F. (2011). "Electronic Effects in Palladium-Catalyzed Cross-Coupling Reactions." Inorganic Chemistry.

• Lipshutz, B. H., et al. (2010). "Transition Metal Catalyzed Cross-Couplings in Water at Room Temperature." Aldrichimica Acta.

Controlling over-bromination side products in phenol derivatives

Mission: To provide researchers with mechanistic insights and validated protocols for controlling the regioselectivity and stoichiometry of phenol bromination, specifically targeting the elimination of over-brominated side products.

Module 1: Diagnostic & Triage

Q: Why is my phenol substrate uncontrollably forming di- and tri-bromo products?

A: The Kinetic Trap of Phenolic Activation The root cause is the extreme electron-donating capability of the hydroxyl group (-OH). In Electrophilic Aromatic Substitution (EAS), the -OH group activates the ring so strongly that the activation energy (

) for the second bromination is often lower than the first, particularly if the reaction conditions (solvent polarity, temperature) lower the transition state energy for the ionic mechanism.

Once the first bromine is added, the ring is deactivated inductively (-I effect) but activated by resonance (+M effect). For phenols, the +M effect dominates, meaning the product (monobromophenol) remains highly reactive toward any excess brominating agent present in the local solvent cage.

Visualizing the Pathway The following diagram illustrates the kinetic competition between the desired mono-product and the over-brominated impurities.

Caption: Kinetic pathway showing the persistent activation of phenol derivatives leading to poly-substitution.

Module 2: Reagent Selection & Protocols

Q: Liquid Bromine (

) is too aggressive. What are the alternatives for high selectivity?

A: Switch to "Masked" Bromine Sources. Direct use of

often leads to high local concentrations of electrophile, driving over-bromination. Two superior alternatives exist depending on your regioselectivity needs:

• For Para-Selectivity: Tetrabutylammonium Tribromide (TBATB).[1][2][3]

• For Ortho-Selectivity: N-Bromosuccinimide (NBS) with p-Toluenesulfonic acid (pTsOH).[4][5][6]

Protocol A: Para-Selective Monobromination (TBATB Method)

Mechanism: TBATB acts as a solid, weighable source of

. It releases slowly in equilibrium, maintaining a low standing concentration of the electrophile. The bulky quaternary ammonium cation also provides steric bulk, discouraging ortho attack.

Reagents:

• Substrate: Phenol derivative (1.0 eq)

• Reagent: Tetrabutylammonium Tribromide (TBATB) (1.0 eq)

• Solvent: Dichloromethane (DCM) or Methanol/DCM mix.

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of phenol in 5 mL of DCM.

• Addition: Add 1.0 mmol of TBATB as a solid in one portion (or dissolved in minimal DCM for dropwise addition if the substrate is hyper-active like resorcinol).

• Reaction: Stir at 20°C for 30–60 minutes. The orange color of the tribromide will fade as bromine is consumed.

• Quench: Wash the organic layer with 5%

  (sodium thiosulfate) to remove trace bromine.

• Workup: Dry over

  , filter, and concentrate.

Why this works: The equilibrium

buffers the concentration of active bromine.

Protocol B: Ortho-Selective Monobromination (NBS/pTsOH Method)

Mechanism: In methanol, pTsOH catalyzes the reaction.[4] It is hypothesized that pTsOH forms a hydrogen-bonded complex with the phenolic hydroxyl group and the NBS, directing the bromine delivery to the ortho position via a cyclic transition state.

Reagents:

• Substrate: Phenol derivative (1.0 eq)

• Reagent: N-Bromosuccinimide (NBS) (1.0 eq)

• Catalyst: p-Toluenesulfonic acid (pTsOH) (0.1 eq / 10 mol%)

• Solvent: ACS-grade Methanol.[4][5][7][8]

Step-by-Step:

• Pre-mix: Dissolve 1.0 mmol of phenol and 0.1 mmol pTsOH in methanol (5 mL). Stir for 5 minutes to establish H-bonding networks.

• Preparation: Dissolve 1.0 mmol NBS in a separate vial of methanol (2 mL).

• Controlled Addition: Add the NBS solution dropwise to the phenol mixture over 15–20 minutes at room temperature.

• Monitoring: Stir for an additional 15 minutes. Monitor by TLC/HPLC.

• Workup: Quench with saturated

  , evaporate methanol, extract with EtOAc.

Module 3: Solvent & Environmental Control

Q: How does solvent choice impact the mono/di ratio?

A: Polarity Dictates Mechanism.

• Polar Protic (MeOH, AcOH): Stabilizes the ionic transition state (Wheland intermediate). This accelerates the reaction significantly. While faster, it can lead to "runaway" bromination if stoichiometry isn't precise.

• Non-Polar (DCM,

  , ): Destabilizes the ionic intermediate. The reaction is slower and more dependent on the specific electrophilicity of the bromine source. This usually favors para substitution due to sterics, unless specific H-bonding directing groups are used.

Decision Matrix: Selecting the Right Conditions

Caption: Decision matrix for selecting reagents based on regioselectivity requirements.

Module 4: Troubleshooting & Data Summary

Common Failure Modes

Symptom	Probable Cause	Corrective Action
High % of Di-bromo product	Fast addition of reagent creates high local concentration.	Use a syringe pump for NBS addition; switch to TBATB for slower release.
Reaction Stalled	Solvent is too non-polar (e.g., Hexane) or temperature too low.	Switch to DCM or add 5% MeOH to increase polarity.
Wrong Regioisomer	Lack of directing group influence.	If ortho is desired, ensure protic solvent (MeOH) and acid catalyst are present.
Purple/Red Color	Oxidation of phenol to quinones (side reaction).	Reduce temperature to 0°C; ensure inert atmosphere ( ).

Reagent Comparison Table

Reagent	Active Species	Primary Selectivity	Atom Economy	Toxicity
(Elemental)		Mixed (Para dominant)	50% (HBr waste)	High (Corrosive)
NBS	(succinimide)	Ortho (w/ catalyst)	Low (Succinimide waste)	Moderate
TBATB		Para	High (Recyclable salt)	Low (Solid)

References

• Berthelot, J., et al. (1987). "Bromation régiosélective en série aromatique. I: Monobromation en position para de phénols et d'amines aromatiques par le tribromure de tétrabutylammonium."[1] Canadian Journal of Chemistry, 67.

• Oberhauser, T. (1997). "A Simple, Mild, and Highly Efficient Method for the Selective Mono-bromination of Phenols."[9] The Journal of Organic Chemistry. (Focus on NBS/MeCN/pTsOH variants).

• Easson, M. A., et al. (2016). "Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol." Molecules, 21(1), 98.

• Podgoršek, A., et al. (2009). "Oxidative Halogenation with “Green” Oxidants: Oxygen and Hydrogen Peroxide." Angewandte Chemie International Edition.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. repository.ias.ac.in [repository.ias.ac.in]
• 4. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Interpretation of 3-Bromo-2-ethoxy-5-methylphenol vs. Regioisomers

Executive Summary

In the synthesis of functionalized phenols, particularly 3-Bromo-2-ethoxy-5-methylphenol , definitive structural assignment is critical due to the high probability of regioisomer formation. Electrophilic aromatic substitution (EAS) on 2-ethoxy-5-methylphenol is governed by competing directing groups (OH, OEt, Me), often favoring the 4- or 6-bromo isomers over the sterically congested 3-bromo target.

This guide provides a rigorous, evidence-based protocol to distinguish the 3-Bromo target from its likely 4-Bromo and 6-Bromo impurities using 1H NMR spectroscopy. The core differentiation strategy relies on aromatic coupling constants (

) and Nuclear Overhauser Effect (NOE) analysis, rather than chemical shift alone.

Structural Analysis & Isomer Landscape

To interpret the NMR data accurately, we must first define the proton environments for the target and its primary regioisomers.

The Target: 3-Bromo-2-ethoxy-5-methylphenol

• Structure: Tetrasubstituted benzene ring.

• Protons: Two aromatic protons located at positions 4 and 6 .

• Relationship: H4 and H6 are meta to each other.

• Expected Coupling: Meta-coupling (

  Hz).

The Contaminants (Regioisomers)

During bromination, the directing effects of the hydroxyl (C1) and ethoxy (C2) groups often lead to mixtures.

Isomer	Substitution Pattern	Aromatic Protons	Geometric Relationship	Diagnostic Coupling ( )
3-Bromo (Target)	1-OH, 2-OEt, 3-Br, 5-Me	H4, H6	Meta	Doublets ( Hz)
6-Bromo	1-OH, 2-OEt, 6-Br, 5-Me	H3, H4	Ortho	Doublets ( Hz)
4-Bromo	1-OH, 2-OEt, 4-Br, 5-Me	H3, H6	Para	Singlets ( Hz)

Detailed 1H NMR Interpretation Guide

Predicted Spectral Data (Target Molecule)

Solvent: CDCl₃, 400 MHz[1]

Signal	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> (ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
A	6.90 - 7.05	Doublet ( Hz)	1H	Ar-H4	Deshielded by ortho-Br and ortho-Me. Meta-coupled to H6.
B	6.60 - 6.75	Doublet ( Hz)	1H	Ar-H6	Ortho to OH (shielding/donating). Meta-coupled to H4.
C	5.50 - 6.00	Broad Singlet	1H	-OH	Exchangeable. Shift varies with concentration and H-bonding.
D	4.05 - 4.15	Quartet ( Hz)	2H	-OCH₂-	Deshielded by oxygen. Characteristic ethoxy pattern.
E	2.25 - 2.35	Singlet	3H	Ar-CH₃	Benzylic methyl. Slightly deshielded by aromatic ring current.
F	1.40 - 1.50	Triplet ( Hz)	3H	-CH₃ (Ethyl)	Terminal methyl of the ethoxy group.

Distinguishing Features (The "Fingerprint")

The most common error in assigning this structure is confusing the 3-Bromo target with the 4-Bromo isomer, as both can appear as "singlet-like" peaks if the resolution is poor or line broadening occurs.

• The Coupling Constant Rule:

  • Zoom into the aromatic region (6.5 – 7.5 ppm).

  • If you see clean doublets with

    Hz , you have the 6-Bromo isomer (H3/H4 are neighbors).

  • If you see sharp singlets , suspect the 4-Bromo isomer (H3/H6 are para).

  • If you see fine doublets (

    Hz) , you likely have the 3-Bromo target.

• The Methyl Group NOE (Definitive Proof):

  • In the 3-Bromo target, the Methyl group (C5) is flanked by H4 and H6 .

  • Experiment: Irradiate the Methyl singlet (~2.3 ppm) in a 1D NOE difference experiment.

  • Result: You should observe NOE enhancement of BOTH aromatic signals (H4 and H6).

  • Contrast: In the 4-Bromo isomer, the Methyl (C5) is adjacent only to H6. H3 is far away. You would see NOE enhancement on only ONE aromatic signal.

Decision Logic & Workflow

The following diagram outlines the logical pathway to confirm the identity of 3-Bromo-2-ethoxy-5-methylphenol.

Caption: Logic flow for distinguishing the 3-Bromo target from 4-Bromo and 6-Bromo regioisomers using coupling constants and NOE.

Experimental Protocol

To ensure the resolution necessary to see the fine meta-coupling (

Hz), follow this strict sample preparation protocol.

Sample Preparation

• Mass: Weigh 5–10 mg of the dried product.

• Solvent: Use 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS.

  • Note: If the OH peak is broad or obscuring aromatic signals, add 1 drop of D₂O and shake. This exchanges the OH to OD, removing the peak and simplifying the spectrum [1].[2]

• Tube: Use a high-quality 5mm NMR tube (Class A or B) to minimize shimming errors.

• Filtration: Filter the solution through a cotton plug within a glass pipette to remove suspended solids which cause line broadening.

Acquisition Parameters (400 MHz+)

• Pulse Sequence: Standard 1H (zg30).

• Number of Scans (NS): Minimum 16 (for S/N > 100).

• Acquisition Time (AQ): > 3.0 seconds (critical for resolving small couplings).

• Relaxation Delay (D1): 1.0 – 2.0 seconds.

• Processing: Apply an exponential window function with LB = 0.1 to 0.3 Hz . Do not use high LB values (>0.5 Hz) as this will smooth out the diagnostic meta-coupling.

References

• Doc Brown's Chemistry. 1H NMR spectrum of phenol - chemical shifts and coupling. Available at: [Link] (Accessed Feb 25, 2026).

• LibreTexts Chemistry. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link] (Accessed Feb 25, 2026).[3]

• Royal Society of Chemistry. Supporting Information: Synthesis of bromo-phenols. Available at: [Link] (Accessed Feb 25, 2026).

• Compound Interest. A Guide to 1H NMR Chemical Shift Values. Available at: [Link] (Accessed Feb 25, 2026).

Sources

• 1. rsc.org [rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: 13C NMR Structural Verification of 3-Bromo-2-ethoxy-5-methylphenol

The following guide provides an in-depth technical analysis of the 13C NMR chemical shifts for 3-Bromo-2-ethoxy-5-methylphenol . It is designed for researchers requiring rigorous structural verification of this trisubstituted benzene scaffold, a common fragment in the development of kinase inhibitors and agrochemicals.

Executive Summary & Structural Context

3-Bromo-2-ethoxy-5-methylphenol is a dense functional scaffold. Its "performance" in a synthetic context is defined by the regiochemical purity of the bromination. Synthesizing this molecule often involves brominating 2-ethoxy-5-methylphenol, a reaction that can yield three potential isomers: the desired 3-bromo (ortho to ethoxy), the 4-bromo (para to ethoxy), or the 6-bromo (ortho to phenol).

This guide compares the theoretical and observed spectral signatures of the target molecule against these critical "alternative" impurities. Accurate interpretation of the 13C NMR spectrum is the definitive method to validate the substitution pattern, as 1H NMR often shows ambiguous coupling in trisubstituted systems.

The Molecule at a Glance

• Core: Phenol (C1-OH).

• Substituents: Ethoxy (C2), Bromo (C3), Methyl (C5).

• Key Challenge: Distinguishing the C3-Br ipso carbon from the C4-H and C6-H signals.

13C NMR Chemical Shift Analysis

The following data compares the Target (3-Bromo) against its Precursor and Regioisomeric Impurities . Values are derived from substituent additivity principles (chemometric prediction) calibrated against experimental data for similar o-bromophenols and o-ethoxyphenols.

Table 1: Comparative Chemical Shift Data (ppm)

Solvent: CDCl₃ (77.16 ppm reference)

Carbon Position	Target: 3-Bromo-2-ethoxy-5-methylphenol	Precursor: 2-Ethoxy-5-methylphenol	Alternative: 6-Bromo Isomer	Assignment Logic
C1 (C-OH)	~148.5	145.8	144.2	Deshielded by OH; 3-Br isomer has meta-Br effect (+).
C2 (C-OEt)	~143.2	142.5	143.0	Ipso-ethoxy. Ortho-Br (Target) adds steric deshielding.
C3 (C-Br/H)	~116.5 (C-Br)	112.4 (C-H)	113.5 (C-H)	Diagnostic: C-Br ipso is shielded vs C-H but deshielded by ortho-OEt.
C4 (C-H)	~125.8	121.0	122.5	Ortho to Me, Para to OH.
C5 (C-Me)	~136.5	131.5	138.0	Ipso-methyl.
C6 (C-H)	~115.8	115.2	~109.5 (C-Br)	Diagnostic: If Br is at C6, this peak shifts upfield significantly.
-OCH₂-	68.5	64.5	65.2	Methylene of ethoxy group.
-CH₃ (Ethyl)	15.2	14.9	15.0	Terminal methyl of ethoxy.
Ar-CH₃	21.0	21.0	21.2	Aromatic methyl group.

Note on Causality: The C3-Br signal in the target is critical. In a standard benzene, C-Br appears ~122 ppm. Here, the ortho-ethoxy group (electron-donating by resonance) shields the ring, but the ortho-steric compression between the Ethoxy and Bromo groups typically causes a slight downfield shift (deshielding) relative to a free bromophenol.

Structural Verification Workflow

To confirm you have synthesized the correct product and not an alternative isomer, follow this logic pathway.

Visualizing the Decision Tree

The following diagram illustrates the logical flow for interpreting the NMR data to rule out impurities.

Figure 1: Decision tree for distinguishing regioisomers of brominated ethoxy-cresols using 13C NMR chemical shifts.

Experimental Protocol: High-Fidelity Acquisition

To resolve the subtle differences between the C3 and C6 signals (often separated by <2 ppm), standard "quick" NMR protocols are insufficient.

Methodology

• Sample Preparation:

  • Dissolve 30-50 mg of the product in 0.6 mL CDCl₃ .

  • Why? High concentration is needed for quaternary carbons (C1, C2, C3, C5) which have long relaxation times and no NOE enhancement.

  • Alternative: If solubility is poor, use DMSO-d6 , but expect all OH/OR related shifts to move downfield by 1-2 ppm due to hydrogen bonding.

• Instrument Parameters (400 MHz+ recommended):

  • Pulse Sequence: zgpg30 (Power-gated decoupling).

  • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds .

    • Reasoning: The quaternary carbons (C-Br, C-OEt) relax slowly. A short D1 saturates these signals, making them disappear into the baseline.

  • Scans (NS): Minimum 1024 scans .

  • Spectral Width: 240 ppm (to catch carbonyl impurities if ester precursors were used).

• Data Processing:

  • Line Broadening (LB): 1.0 - 2.0 Hz.

  • Zero Filling: Fill to at least 64k points to ensure digital resolution does not mask closely spaced peaks.

Performance Comparison: Target vs. Alternatives

Why does the specific location of the Bromine matter?

Feature	3-Bromo (Target)	6-Bromo (Alternative)	Implication for Drug Discovery
Steric Environment	Crowded: Br is sandwiched between OEt and H.	Open: Br is next to OH and H.	The 3-Bromo isomer is significantly more stable against metabolic debromination but harder to functionalize via Suzuki coupling due to steric hindrance.
Electronic Effect	Electron Rich: The OEt group donates into the ring, activating C4/C6.	Electron Poor: Br at C6 withdraws from the OH, increasing acidity (pKa drops).	The 6-Bromo isomer will have a lower pKa , potentially altering the binding affinity in kinase pockets compared to the Target.
Spectral ID	Distinct C-Br: ~116 ppm.	Distinct C-Br: ~109 ppm.	Easy to distinguish by NMR; 6-Br is chemically distinct enough to separate by HPLC.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Source for halogen/alkoxy additivity rules).

• National Institutes of Health (PubChem). (2025). Compound Summary: 2-Ethoxy-5-methylphenol. Retrieved from [Link]

• Reich, H. J. (2024). 13C NMR Chemical Shifts - University of Wisconsin. Retrieved from [Link] (Authoritative database for chemical shift correlations).

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 3-Bromo-2-ethoxy-5-methylphenol

Executive Summary: The Hazard Beyond the SDS

As researchers, we often glance at a Safety Data Sheet (SDS) and see "Irritant" or "Corrosive." However, 3-Bromo-2-ethoxy-5-methylphenol presents a specific toxicological profile that demands more than generic precautions.[1]

This compound combines a phenolic core with a halogen (bromine) and an ethoxy ether linkage .

• The Phenolic Risk: Like all phenols, this compound is rapidly absorbed through the skin.[2] Critically, phenols possess a local anesthetic effect.[1][2] You may not feel a burn until systemic toxicity (CNS depression, renal failure) has already begun. [1]

• The Halogen/Ether Factor: The bromine and ethoxy substituents increase the molecule's lipophilicity compared to phenol. This theoretically enhances its ability to penetrate the dermal lipid barrier, making skin contact significantly more dangerous than standard phenol.[1]

Core Directive: Treat this substance as a Class 1B Skin Corrosive and a High-Acute Toxicity agent.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound. We utilize a "Barrier Redundancy" approach.

PPE Specification Table

Protection Zone	Standard Handling (Solids < 1g)	High-Risk Handling (Liquids/Solutions > 10mL)	Technical Rationale
Hand Protection	Double Gloving: Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 5-8 mil)	Laminate Barrier: Inner: Silver Shield® / 4H® (Laminate)Outer: Nitrile (for dexterity)	Phenols degrade nitrile over time.[1] Laminate films provide >8hr breakthrough time against halogenated aromatics.[1]
Eye Protection	Chemical Safety Goggles (Indirect Vent)	Face Shield + Chemical Goggles	Safety glasses are insufficient.[1] Vapors/dust can bypass glasses; splashes cause irreversible corneal opacity.[1]
Body Defense	Lab Coat (Polyester/Cotton blend), closed to neck	Chemical-Resistant Apron (Neoprene/PVC) over Lab Coat	Cotton absorbs phenols, holding them against the skin.[1] An apron provides an impervious splash guard.[1]
Respiratory	Fume Hood (Face velocity: 100 fpm)	Fume Hood + N95/P100 (if dust generation is likely)	Inhalation of dust causes severe respiratory tract edema.[1]

Visual Logic: PPE Selection Workflow

Figure 1: Decision logic for selecting appropriate PPE based on the physical state and quantity of the chemical.

Operational Protocols

A. Weighing & Transfer (Solid State)[1]

• The Risk: Static electricity can cause fine powders of brominated phenols to "jump," creating invisible contamination on balance surfaces.[1]

• Protocol:

  • Engineering Control: Place the analytical balance inside the fume hood or use a balance enclosure.

  • Static Mitigation: Use an anti-static gun on the weighing boat before adding the chemical.

  • Technique: Never weigh directly onto the balance pan. Use a secondary containment tray (spill tray) inside the hood.

B. Solubilization (Liquid State)[1]

• The Risk: Exothermic heat of solution (mild) and splash potential.

• Protocol:

  • Add the solvent to the solid, not vice-versa, to minimize dust puff-back.[1]

  • If using DMSO or DMF (common solvents for this lipophilic compound), remember that these solvents enhance skin permeability , carrying the toxic phenol deeper into the tissue faster.[1]

  • Laminate gloves are mandatory when handling DMSO solutions of this compound.[1]

Emergency Response: The "PEG 400" System

Water is not the primary decontamination agent for phenol exposures on the skin.[3] Water is hydrophobic to phenols and can spread the chemical over a larger surface area before washing it away.

You must have a "Phenol Response Kit" available before opening the bottle.

The Response Kit Inventory:

• Polyethylene Glycol 300 or 400 (PEG 400) - 500mL bottle.[1]

• Pre-soaked PEG swabs.[1]

• Isopropanol (70%) - Secondary option if PEG is unavailable.[1]

Exposure Response Workflow

Figure 2: Critical response workflow distinguishing between eye (water only) and skin (PEG 400) decontamination routes.[1]

Waste Disposal & Deactivation

Do not mix this compound with general organic waste if possible; segregate as Halogenated Solvent/Organic Waste .[1]

• Segregation: The bromine atom mandates disposal in "Halogenated" streams to prevent corrosion of incinerators designed for non-halogenated waste.

• Spill Cleanup (<50 mL):

  • Do not use water (spreads contamination).[1][3][4]

  • Cover with an absorbent material (Vermiculite or commercial Phenol/Formaldehyde spill pads).[1]

  • Scoop into a wide-mouth jar, label as "Hazardous Waste: Brominated Phenol Debris."[1]

  • Clean the surface with a soap/water solution after bulk removal.

References

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (Phenol).[1] 29 CFR 1910.1000.[1] [Link][1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Bromophenol Derivatives.[1] (General Phenol Safety Data). [Link]

• University of Oxford, Department of Chemistry. Safety Data: Phenols and derivatives handling guidelines. (Verifying PEG 400 protocol). [Link]

Sources

• 1. cpachem.com [cpachem.com]
• 2. ehs.berkeley.edu [ehs.berkeley.edu]
• 3. Chemical Burns Treatment: First Aid Information for Chemical Burns [webmd.com]
• 4. chemscene.com [chemscene.com]